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Compound of Interest

Compound Name: CMPF-d5

Cat. No.: B1164661

Get Quote

Executive Summary
3-Carboxy-4-methyl-5-propyl-2-furanpropanoic acid (CMPF) is a dominant furan fatty acid

metabolite in humans, increasingly recognized as a potent uremic toxin and a biomarker for

metabolic dysregulation in kidney disease and type 2 diabetes. Its high affinity for serum

albumin (>90% bound) presents significant challenges for accurate quantification in biological

matrices.

CMPF-d5 serves as the critical stable isotope-labeled internal standard (SIL-IS) for the precise

quantification of CMPF via Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

By incorporating five deuterium atoms on the propyl side chain, CMPF-d5 mimics the

physicochemical behavior and ionization efficiency of the endogenous analyte while providing

the mass shift necessary for spectral differentiation. This guide details the structural

characteristics, physicochemical properties, and validated analytical workflows for utilizing

CMPF-d5 in high-throughput clinical research.

Part 1: Chemical Identity & Structural Analysis
Structural Composition
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CMPF-d5 is the deuterated isotopologue of CMPF. The labeling occurs on the propyl chain at

the C-5 position of the furan ring. This specific labeling position is strategic: it ensures the

deuterium atoms are retained during the primary fragmentation pathway (decarboxylation) in

mass spectrometry, preserving the mass shift in the product ion.

Structural Diagram: The following diagram illustrates the chemical structure of CMPF-d5,

highlighting the furan core and the deuterated propyl chain.
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Fig 1. Structural breakdown of CMPF-d5 showing the specific deuteration on the propyl chain.

Click to download full resolution via product page

Molecular Specifications
The following table consolidates the essential chemical data for CMPF-d5 compared to its

unlabeled parent compound.
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Property Parent Compound (CMPF)
Internal Standard (CMPF-
d5)

IUPAC Name
3-carboxy-4-methyl-5-propyl-2-

furanpropanoic acid

3-carboxy-4-methyl-5-(propyl-

d5)-2-furanpropanoic acid

Molecular Formula C₁₂H₁₆O₅ C₁₂H₁₁D₅O₅

Exact Mass 240.0998 Da 245.1312 Da

Average Mol. Weight 240.25 g/mol 245.28 g/mol

CAS Number 86879-39-2 2749807-07-4

Appearance White crystalline solid White crystalline solid

Solubility
DMSO, Ethanol, Methanol

(>30 mg/mL)

DMSO, Ethanol, Methanol

(>30 mg/mL)

Part 2: Physicochemical Properties & Handling
Solubility and Stability
CMPF-d5 is a lipophilic organic acid. While it has poor solubility in pure water, it dissolves

readily in organic solvents and alkaline aqueous solutions.

Stock Solution Prep: Dissolve in DMSO or Methanol to create a 1–10 mg/mL stock.

Storage: Stock solutions are stable at -80°C for up to 6 months. Dry powder should be stored

at -20°C.

Light Sensitivity: Furan fatty acids can be sensitive to photo-oxidation; protect solutions from

direct light.

Protein Binding Characteristics
A critical property of CMPF is its extreme binding affinity for human serum albumin (HSA),

specifically at Sudlow's site I. This binding is so strong (>90-95%) that it can displace other

protein-bound drugs and metabolites.
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Implication for Analysis: Simple filtration is insufficient. Protein precipitation or Liquid-Liquid

Extraction (LLE) is mandatory to release the analyte from the albumin complex before LC-

MS analysis.

Part 3: Analytical Application (LC-MS/MS)
The Role of CMPF-d5 as an Internal Standard
In quantitative mass spectrometry, matrix effects (ion suppression/enhancement) can severely

compromise data accuracy, especially in complex matrices like uremic serum. CMPF-d5 co-

elutes with CMPF and experiences the exact same ionization environment, allowing it to

normalize these variations.

Validated Analytical Workflow
The following protocol outlines a robust method for extracting and quantifying CMPF using

CMPF-d5.

Step-by-Step Protocol:

Sample Aliquot: Transfer 50 µL of plasma/serum to a microcentrifuge tube.

IS Addition: Add 10 µL of CMPF-d5 working solution (e.g., 10 µM in Methanol).

Protein Precipitation: Add 200 µL of ice-cold Acetonitrile containing 1% Formic Acid. The acid

is crucial to disrupt the strong Albumin-CMPF interaction.

Vortex & Centrifuge: Vortex vigorously for 30 seconds. Centrifuge at 14,000 x g for 10

minutes at 4°C.

Supernatant Transfer: Transfer the clear supernatant to an LC vial.

LC-MS/MS Analysis: Inject 2-5 µL onto a C18 Reverse Phase column.

Mass Spectrometry Transitions (MRM)
CMPF ionizes efficiently in Negative Electrospray Ionization (ESI-) mode due to its two

carboxylic acid groups.
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Fragmentation Logic: The primary fragmentation pathway involves the loss of a carboxyl

group as CO₂ (44 Da).

Parent CMPF: Precursor 239.1 [M-H]⁻

Product 195.1 [M-H-CO₂]⁻.

CMPF-d5: Precursor 244.1 [M-H]⁻

Product 200.1 [M-H-CO₂]⁻.

Note: Since the deuterium label is on the propyl chain (Pos 5) and the CO₂ is lost from the

side chains (Pos 2 or 3), the d5 label is retained in the product ion, resulting in a clean +5

Da shift in the fragment.
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LC-MS/MS Quantitation Workflow

MRM Transitions

Plasma Sample
(High Albumin Binding)

Spike CMPF-d5 IS

Protein Precipitation
(ACN + 1% Formic Acid)

Centrifugation
(Remove Protein Pellet)

LC Separation
(C18 Column)

MS/MS Detection
(ESI Negative Mode)

CMPF (Analyte)
239.1 -> 195.1 m/z

CMPF-d5 (Internal Std)
244.1 -> 200.1 m/z

Fig 2. Analytical workflow for CMPF quantitation highlighting the critical acid precipitation step.
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Part 4: Clinical & Biological Context
Uremic Toxicity and Biomarker Potential
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CMPF is not merely a metabolite; it is a bioactive compound. In healthy individuals, it is present

at low levels. In patients with Chronic Kidney Disease (CKD), renal clearance fails, leading to

massive accumulation (up to 0.2 mM or higher).

Thyroid Dysfunction: CMPF displaces Thyroxine (T4) from albumin, potentially altering free

T4 levels.

Beta-Cell Dysfunction: Recent research indicates CMPF may impair pancreatic beta-cell

function, linking uremia to the development of diabetes (secondary diabetes in kidney

disease).

Lipid Metabolism: Interestingly, CMPF has been shown to prevent hepatic steatosis (fatty

liver) by inhibiting Acetyl-CoA Carboxylase (ACC), suggesting a complex duality as both a

toxin and a metabolic regulator.
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Fig 3. Biological fate of CMPF: From dietary intake to metabolic regulation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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